Cas no 1415562-90-1 (1-ethyl-4-(Methylsulfonyl)piperidine)

• Product Name: 1-ethyl-4-(Methylsulfonyl)piperidine
• CAS No: 1415562-90-1
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 4595392
• PubChem ID: 57776240
• Update Time: 2025-10-30

1-ethyl-4-(Methylsulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(Methylsulfonyl)piperidine
• Piperidine, 1-ethyl-4-(methylsulfonyl)-
• Piperidine,1-ethyl-4-(methylsulfonyl)-
• 1-ethyl-4-methanesulfonylpiperidine
• AKOS037651540
• 1415562-90-1
• DTXSID201280904
• CS-17052
• CS-M1295
• SCHEMBL12935790
• D72100
• 1-ethyl-4-methylsulfonylpiperidine

• Inchi： 1S/C8H17NO2S/c1-3-9-6-4-8(5-7-9)12(2,10)11/h8H,3-7H2,1-2H3
• InChI Key： RCPNPYXWMUVOHX-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(S(C)(=O)=O)CC1

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-ethyl-4-(Methylsulfonyl)piperidine

Professional Introduction to 1-Ethyl-4-(Methylsulfonyl)piperidine (CAS No. 1415562-90-1)

1-Ethyl-4-(Methylsulfonyl)piperidine, with the chemical formula C₈H₁₃NO₃S, is a significant compound in the field of pharmaceutical research and development. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules. This introduction delves into the compound's characteristics, applications, and recent advancements in its utilization within the pharmaceutical industry.

The molecular structure of 1-Ethyl-4-(Methylsulfonyl)piperidine features a piperidine ring substituted with an ethyl group at the 1-position and a methylsulfonyl group at the 4-position. This configuration imparts distinctive electronic and steric properties, making it a versatile building block for medicinal chemists. The presence of the methylsulfonyl group enhances the compound's reactivity, facilitating its incorporation into more complex molecular frameworks.

In recent years, 1-Ethyl-4-(Methylsulfonyl)piperidine has garnered attention for its role in the development of novel therapeutic agents. Its application as a key intermediate has been explored in the synthesis of drugs targeting various diseases, including neurological disorders and inflammatory conditions. The compound's ability to serve as a precursor for biologically active molecules has positioned it as a cornerstone in synthetic organic chemistry.

One of the most compelling aspects of 1-Ethyl-4-(Methylsulfonyl)piperidine is its utility in designing molecules with enhanced pharmacological properties. Researchers have leveraged its structural motifs to develop compounds with improved solubility, bioavailability, and target specificity. For instance, studies have demonstrated its effectiveness in generating derivatives that exhibit potent anti-inflammatory effects by modulating specific signaling pathways.

The pharmaceutical industry has increasingly recognized the importance of 1-Ethyl-4-(Methylsulfonyl)piperidine in drug discovery pipelines. Its incorporation into lead compounds has led to promising results in preclinical trials, where derivatives have shown efficacy in models of pain and inflammation. These findings underscore the compound's potential as a scaffold for developing next-generation therapeutics.

Advances in computational chemistry and molecular modeling have further enhanced the utility of 1-Ethyl-4-(Methylsulfonyl)piperidine. By integrating machine learning algorithms with traditional synthetic methodologies, researchers can predict optimal reaction conditions and predict the outcomes of novel synthetic routes. This synergy between experimental and computational approaches has accelerated the development of new drug candidates derived from this compound.

The synthesis of 1-Ethyl-4-(Methylsulfonyl)piperidine itself is a testament to the ingenuity of modern organic chemistry. Multi-step synthetic routes have been optimized to ensure high yields and purity, making it readily available for industrial applications. These advancements underscore the compound's accessibility and scalability for large-scale production.

The future prospects of 1-Ethyl-4-(Methylsulfonyl)piperidine are bright, with ongoing research exploring its potential in emerging therapeutic areas. Innovations in drug delivery systems and targeted therapies are expected to further expand its applications. As the pharmaceutical landscape evolves, this compound will continue to play a pivotal role in shaping new treatments for complex diseases.

In conclusion, 1-Ethyl-4-(Methylsulfonyl)piperidine (CAS No. 1415562-90-1) represents a cornerstone in pharmaceutical research and development. Its unique structural features, coupled with its versatility as an intermediate, make it indispensable in the synthesis of novel bioactive molecules. As scientific understanding progresses, this compound will undoubtedly continue to contribute to groundbreaking advancements in medicine.